Cas no 917978-58-6 (1H-Indole-3-carboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 917978-58-6
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 780470
• PubChem ID: 24279079
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 1H-indole-3-carboxylate
• SCHEMBL9802144
• AKOS016370351
• DTXSID40640666
• 1-[(1H-Indole-3-carbonyl)oxy]pyrrolidine-2,5-dione
• 917978-58-6

• Inchi： 1S/C13H10N2O4/c16-11-5-6-12(17)15(11)19-13(18)9-7-14-10-4-2-1-3-8(9)10/h1-4,7,14H,5-6H2
• InChI Key： POYASVGHMJOYDC-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC2C=CC=CC1=2)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų